Cas no 118470-93-2 (Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro-)

Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro- structure
118470-93-2 structure
Product Name:Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro-
CAS No:118470-93-2
MF:C9H9N3O2
MW:191.186661481857
CID:132956
PubChem ID:14460550
Update Time:2025-04-19

Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b]pyrazine-2,3-dione,4-ethyl-1,4-dihydro-
    • 4-ETHYL-1,4-DIHYDROPYRIDO[2,3-B]PYRAZINE-2,3-DIONE
    • 4-ethyl-1H-pyrido[2,3-b]pyrazine-2,3-dione
    • Pyrido[2,3-b]pyrazine-2,3-dione, 4-ethyl-1,4-dihydro- (9CI)
    • 4-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-pyrido(2,3-e)pyrazine
    • UMISKNXOCJRDKG-UHFFFAOYSA-N
    • SCHEMBL9523874
    • DTXSID10560620
    • 118470-93-2
    • Pyrido[2,3-b]pyrazine-2,3-dione, 4-ethyl-1,4-dihydro-(9CI)
    • 4-Ethylpyrido[2,3-b]pyrazine-2,3(1H,4H)-dione
    • Inchi: 1S/C9H9N3O2/c1-2-12-7-6(4-3-5-10-7)11-8(13)9(12)14/h3-5H,2H2,1H3,(H,11,13)
    • InChI Key: UMISKNXOCJRDKG-UHFFFAOYSA-N
    • SMILES: O=C1C(NC2=CC=CN=C2N1CC)=O

Computed Properties

  • Exact Mass: 191.06957
  • Monoisotopic Mass: 191.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • PSA: 62.3
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